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Compound of Interest

Compound Name:
1-Boc-1,2,3,6-tetrahydropyridine-

4-carboxylic Acid

Cat. No.: B2485270 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 1-Boc-1,2,3,6-
tetrahydropyridine-4-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
1-Boc-1,2,3,6-tetrahydropyridine-4-carboxylic acid is a pivotal heterocyclic building block in

modern medicinal chemistry. Its unique structure, featuring a tetrahydropyridine core, a tert-

butyloxycarbonyl (Boc) protecting group, and a carboxylic acid functional handle, makes it a

versatile intermediate for synthesizing a wide array of complex molecules and active

pharmaceutical ingredients (APIs). This guide provides a comprehensive analysis of its core

physicochemical properties, which are critical for its effective application in synthesis,

formulation, and drug design. While extensive experimental data for this specific molecule is

not broadly published, this document synthesizes available computed data, discusses

expected characteristics based on its functional groups, and provides robust, field-proven

protocols for the experimental determination of its most critical parameters.

Molecular Identity and Structural Framework
Understanding the foundational structure of 1-Boc-1,2,3,6-tetrahydropyridine-4-carboxylic
acid is essential to predicting its behavior. The molecule's identity is defined by several key

identifiers and structural features.
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Identifier Value Source

CAS Number 70684-84-3 [1][2]

Molecular Formula C₁₁H₁₇NO₄ [2]

Molecular Weight 227.26 g/mol [2]

IUPAC Name

1-(tert-butoxycarbonyl)-1,2,3,6-

tetrahydropyridine-4-carboxylic

acid

The structure combines three distinct functional regions that dictate its chemical reactivity and

physical properties:

The Tetrahydropyridine Core: A partially saturated heterocyclic ring that provides a defined

three-dimensional scaffold.

The Boc Protecting Group: This bulky tert-butyloxycarbonyl group renders the nitrogen atom

non-basic and protects it from participating in unwanted side reactions. It can be readily

removed under acidic conditions to reveal the secondary amine for further functionalization.

The Carboxylic Acid: This functional group is a key handle for derivatization, typically through

amide bond formation. It also serves as the primary acidic center of the molecule, heavily

influencing properties like solubility and pKa.
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1-Boc-1,2,3,6-tetrahydropyridine-4-carboxylic acid

Key Functional Groups

Core Structure

Boc Protecting Group
(tert-butoxycarbonyl)

 Controls Reactivity
 of Nitrogen

Tetrahydropyridine Ring

 Provides Scaffold

Carboxylic Acid

 Derivatization Handle
 & Acidic Center
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Preparation

Titration

Data Analysis

1. Prepare Analyte Solution
Accurately weigh compound

Dissolve in H₂O/MeOH co-solvent

2. Calibrate pH Meter
Use standard buffers (pH 4, 7, 10)

3. Prepare Titrant
Standardized 0.1 M NaOH solution

4. Titrate Solution
Add NaOH titrant in small increments

5. Record Data
Log pH value after each addition

6. Plot Titration Curve
pH vs. Volume of NaOH added

7. Determine Equivalence Point
Find midpoint of the steepest curve inflection

8. Calculate pKa
pKa = pH at half-equivalence point
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Sample Preparation

Separation of Precipitate

Quantification

1. Prepare Stock Solution
10 mM in 100% DMSO

2. Dispense & Incubate
Add stock to aqueous buffer (e.g., PBS, pH 7.4)

Shake for 2 hours at RT

3. Filter Solution
Use 0.45 µm filter plate to
remove precipitated solid

6. Calculate Concentration
Determine concentration of supernatant

against the calibration curve

4. Prepare Standards
Create calibration curve from stock solution

5. Analyze by HPLC-UV
Inject filtered supernatant and standards

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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